Cas no 42901-10-0 (Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester)

Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester structure
42901-10-0 structure
Product name:Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester
CAS No:42901-10-0
MF:C17H17NO3
MW:283.321784734726
CID:2638502

Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(acetylamino)-3-(phenylmethyl)-, methyl ester
    • Inchi: 1S/C17H17NO3/c1-12(19)18-16-9-8-14(17(20)21-2)11-15(16)10-13-6-4-3-5-7-13/h3-9,11H,10H2,1-2H3,(H,18,19)
    • InChI Key: DLHBFTMAEHPJEM-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(NC(C)=O)C(CC2=CC=CC=C2)=C1

Experimental Properties

  • Density: 1.181±0.06 g/cm3(Predicted)
  • Melting Point: 170-171 °C
  • Boiling Point: 490.2±45.0 °C(Predicted)
  • pka: 14.54±0.70(Predicted)

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